N-(4-acetylphenyl)-5-chlorofuran-2-carboxamide

• IUPAC Name: N-(4-acetylphenyl)-5-chlorofuran-2-carboxamide
• InChI: InChI=1S/C13H10ClNO3/c1-8(16)9-2-4-10(5-3-9)15-13(17)11-6-7-12(14)18-11/h2-7H,1H3,(H,15,17)
• InChI Key: VYHRTVGVVFOORH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(O2)Cl
• Molecular Formula: C13H10ClNO3
• Molecular Weight: 263.67 g/mol

Description

N-(4-acetylphenyl)-5-chlorofuran-2-carboxamide, commonly known as ACPC, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. ACPC belongs to the class of furan-based compounds and has a molecular formula of C12H9ClNO3.

Mechanism of Action

The exact mechanism of action of ACPC is not fully understood, but it is believed to exert its effects through the modulation of various signaling pathways. ACPC has been shown to inhibit the activity of cyclooxygenase enzymes, which are involved in the production of inflammatory mediators. It has also been shown to activate the adenosine A1 receptor, which is involved in the regulation of pain and inflammation.
Biochemical and Physiological Effects:
ACPC has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. It has also been shown to reduce the levels of reactive oxygen species, which are involved in the pathogenesis of various diseases. ACPC has been shown to exhibit analgesic and antipyretic effects, and it has also been investigated for its potential use as an antitumor agent.

Advantages and Limitations for Lab Experiments

ACPC has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. It has also been extensively studied for its potential applications in various fields, and its mechanism of action is well-understood. However, ACPC also has some limitations for lab experiments. It is a relatively new compound, and its long-term effects are not fully understood. It also has limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on ACPC. One direction is to investigate its potential use as an anticancer agent. ACPC has been shown to exhibit anticancer activity in vitro, and further studies are needed to determine its efficacy in vivo. Another direction is to investigate its potential use as a building block for the synthesis of novel polymers and nanomaterials. ACPC has unique structural features that make it a promising candidate for this application. Finally, further studies are needed to determine the long-term effects of ACPC and its potential use in clinical settings.
Conclusion:
In conclusion, ACPC is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. It can be easily synthesized with high purity, and its mechanism of action is well-understood. ACPC has been shown to exhibit anti-inflammatory, analgesic, and antipyretic properties, and it has also been investigated for its potential use as an anticancer agent. Further studies are needed to determine its long-term effects and potential use in clinical settings.

Synthesis Methods

ACPC can be synthesized through a multi-step process involving the reaction of 4-acetylphenol with 2-chlorofuran-5-carboxylic acid. The reaction is carried out in the presence of a catalyst and solvent, and the resulting product is purified through recrystallization. The yield of ACPC obtained through this method is high, and the purity of the product is also satisfactory.

Scientific Research Applications

ACPC has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, ACPC has been shown to exhibit anti-inflammatory, analgesic, and antipyretic properties. It has also been investigated for its potential use as an anticancer agent. In material science, ACPC has been used as a building block for the synthesis of various polymers and nanomaterials. In catalysis, ACPC has been shown to exhibit remarkable activity as a catalyst for various chemical reactions.